![molecular formula C20H17BrN2OS2 B2373150 2-(2-((4-Bromobenzyl)thio)thiazol-4-yl)-1-(indolin-1-yl)ethanone CAS No. 954070-44-1](/img/structure/B2373150.png)
2-(2-((4-Bromobenzyl)thio)thiazol-4-yl)-1-(indolin-1-yl)ethanone
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Description
2-(2-((4-Bromobenzyl)thio)thiazol-4-yl)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H17BrN2OS2 and its molecular weight is 445.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Derivatives
Research has shown the synthesis of novel thiazole, thiophene, thienopyridine, and thienopyrimidine derivatives containing tosyl moieties, with applications in the development of new chemical compounds. This includes the reaction of 2-bromo-1-[4-tosyl amino) phenyl]ethanone with thiourea, among other reagents, to produce 2-amino thiazole derivatives (Hessien, Kadah, & Marzouk, 2009).
Antimicrobial Properties
Another study explored the synthesis of new 2,5-dichloro thienyl substituted thiazole derivatives. These compounds, synthesized from 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone, showed promising antifungal and antibacterial activities, especially against MRSA (Sarojini, Krishna, Darshanraj, Bharath, & Manjunatha, 2010).
Anticancer Potential
A study on the synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines indicated potential applications in cancer treatment. This includes the use of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones, suggesting a pathway for developing novel anticancer agents (Kamila, Mendoza, & Biehl, 2012).
Chemical Structure and Analysis
Research into the synthesis of (4-(1H-benzoimidazol-2-yl)-thiazol-2-yl)-benzylidene-amines and their antimicrobial activity shows the use of 1-(1H-benzoimidazol-2-yl)-2-bromo-ethanone in chemical synthesis. The analysis of these compounds' chemical structures indicated potential antimicrobial applications (Mekala, Danda, & Gadegoni, 2013).
Reactivity with Halogenated Alkyl Derivatives
Another study discussed the reactivity of N-thioamido amidines with halogenated alkyl derivatives, including 2-bromo-1-(4-nitrophenyl)ethanone, leading to the synthesis of 4,5-disubstituted 2-alkylaminothiazoles. This research contributes to understanding the chemical reactions and potential applications of these compounds (Khilifi, Raouafi, Tapsoba, Boujlel, & Benkhoud, 2008).
Properties
IUPAC Name |
2-[2-[(4-bromophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-1-(2,3-dihydroindol-1-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrN2OS2/c21-16-7-5-14(6-8-16)12-25-20-22-17(13-26-20)11-19(24)23-10-9-15-3-1-2-4-18(15)23/h1-8,13H,9-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEDMQGUSVHCVLS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)CC3=CSC(=N3)SCC4=CC=C(C=C4)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrN2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.